3-methyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide

• IUPAC Name: 3-methyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C20H25N3O3S/c1-17-6-5-7-18(16-17)20(24)21-10-15-27(25,26)23-13-11-22(12-14-23)19-8-3-2-4-9-19/h2-9,16H,10-15H2,1H3,(H,21,24)
• InChI Key: KWMQBHMSEBCVMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

3-methyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide, also known as MPSEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPSEB is a small molecule that belongs to the class of sulfonamide compounds and has a molecular weight of 438.57 g/mol.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research has identified benzamides and benzene-sulfonamides as potential selective class III antiarrhythmic agents, offering alternatives to existing treatments. These compounds, including similar structures to the one , have demonstrated potency in vitro and in vivo models of arrhythmias, suggesting their utility in developing new cardiac medications (Morgan et al., 1990).

Antagonistic Properties

Sulfonamides have been discovered to exhibit high affinity and selectivity for the endothelin ETA receptor, with certain compounds showing potent antagonist activity both in vitro and in vivo. This indicates their potential for treating cardiovascular diseases and other conditions mediated by endothelin receptors (Mortlock et al., 1997).

Antimicrobial and Antiviral Activity

Benzamide-based compounds have been synthesized and evaluated for their antimicrobial and antiviral activities, including effectiveness against influenza A virus (H5N1). This research demonstrates the potential of benzamide derivatives as bases for developing new antiviral and antibacterial agents (Hebishy et al., 2020).

Metabolic Studies

Studies on the metabolic pathways of benzamide derivatives, such as the oxidative metabolism of novel antidepressants, provide valuable insights into how these compounds are processed in the body. Understanding the metabolic pathways can inform the development of drugs with improved efficacy and reduced toxicity (Hvenegaard et al., 2012).

Synthesis of Bioactive Molecules

Research into the synthesis of benzamide-based molecules, including those with sulphonamido groups, explores their application in creating compounds with significant biological activities. These activities range from flame retardant properties to antimicrobial effects, underscoring the versatility of benzamide derivatives in various scientific and industrial applications (Patel et al., 2009).